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Compound of Interest

Compound Name: 3-Bromo-2-iodofuran

Cat. No.: B3280750 Get Quote

For Immediate Reference: Treat 3-Bromo-2-iodofuran as a hazardous, flammable, and irritant

chemical waste. Segregate from other waste streams and follow the disposal protocol outlined

below. Direct disposal into sanitary sewers or general trash is strictly prohibited.

This guide provides essential safety and logistical information for the proper disposal of 3-
Bromo-2-iodofuran, catering to researchers, scientists, and professionals in drug

development. The following procedures are based on general best practices for halogenated

heterocyclic compounds and should be executed in strict adherence to local, state, and federal

regulations.

Hazard Profile and Safety Summary
While a specific Safety Data Sheet (SDS) for 3-Bromo-2-iodofuran is not readily available,

data from structurally similar compounds, such as 3-Bromofuran and 3-Bromo-2-iodophenol,

suggest a comparable hazard profile.[1][2] All personnel handling this compound should

operate under the assumption that it is flammable, an irritant, and harmful if ingested or

inhaled.
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Hazard Category Potential Hazard GHS Pictogram
Precautionary
Statements

Acute Toxicity (Oral)
Harmful if swallowed.

[1]

Do not eat, drink or

smoke when using

this product. Rinse

mouth.

Skin

Corrosion/Irritation

Causes skin irritation.

[1]

Wear protective

gloves. Wash skin

thoroughly after

handling.

Eye Damage/Irritation
Causes serious eye

irritation.[1]

Wear eye protection.

If in eyes: Rinse

cautiously with water

for several minutes.

Flammability
Highly flammable

liquid and vapor.[2][3]

Keep away from heat,

sparks, open flames,

and hot surfaces. No

smoking. Keep

container tightly

closed.

Specific Target Organ

Toxicity

May cause respiratory

irritation.[1]

Avoid breathing

dust/fume/gas/mist/va

pors/spray. Use only

outdoors or in a well-

ventilated area.

Experimental Protocol: Waste Segregation and
Disposal
The following step-by-step protocol must be followed to ensure the safe and compliant disposal

of 3-Bromo-2-iodofuran and its associated waste materials.

1. Personal Protective Equipment (PPE) Verification:
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Before handling the chemical, ensure you are wearing appropriate PPE:

Nitrile gloves

Chemical splash goggles

Flame-retardant lab coat

2. Waste Segregation:

Liquid Waste:

Designate a specific, clearly labeled, and chemically resistant waste container for

halogenated organic liquid waste.

The container must be in good condition, with a secure, vapor-tight lid.

Do not mix 3-Bromo-2-iodofuran waste with non-halogenated organic waste or aqueous

waste streams.

Solid Waste:

Contaminated solid waste (e.g., weighing paper, contaminated gloves, absorbent pads)

should be collected in a separate, clearly labeled hazardous waste bag or container.

3. Labeling:

All waste containers must be labeled with:

The words "Hazardous Waste"

The full chemical name: "3-Bromo-2-iodofuran"

The associated hazards (e.g., "Flammable," "Irritant")

The accumulation start date

4. Storage:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b3280750?utm_src=pdf-body
https://www.benchchem.com/product/b3280750?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3280750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the sealed hazardous waste container in a designated satellite accumulation area.

The storage area must be well-ventilated, away from sources of ignition, and secondary

containment is required.

5. Disposal Request:

Once the waste container is full or has reached the maximum accumulation time allowed by

your institution, contact your facility's Environmental Health and Safety (EHS) department.

Follow the institutional procedures to arrange for a pickup by a licensed hazardous waste

disposal contractor.

6. Decontamination:

Decontaminate the work area and any equipment that came into contact with 3-Bromo-2-
iodofuran using an appropriate solvent (e.g., isopropanol, ethanol), followed by soap and

water.

Dispose of all cleaning materials as hazardous solid waste.

Logical Workflow for Disposal Decision
The following diagram illustrates the decision-making process for the proper disposal of 3-
Bromo-2-iodofuran.
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Identify Waste:
3-Bromo-2-iodofuran

Is it liquid or solid waste?

Collect in designated
HALOGENATED ORGANIC
LIQUID WASTE container

Liquid

Collect in designated
CONTAMINATED SOLID

WASTE container

Solid

Securely seal and
label container with

'Hazardous Waste' and
chemical details

Store in designated
satellite accumulation area

Contact EHS for
pickup by licensed

hazardous waste contractor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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